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Thermodynamic Properties of 2,4-Dimethylhexane: A Technical Guide for Research &
Development

Abstract This technical guide provides a rigorous synthesis of the thermodynamic and
thermophysical properties of 2,4-dimethylhexane (CAS: 589-43-5), a branched octane isomer
critical for equation-of-state (EOS) modeling, solvent systems, and metabolic reference
standards.[1] Drawing directly from NIST Standard Reference Data and authoritative literature,
this document consolidates phase transition boundaries, thermochemical potentials, and critical
parameters. It is designed for application scientists requiring high-fidelity data for process
simulation, chromatographic retention indexing, and physicochemical profiling in drug
development.

Chemical Identity & Structural Context
2,4-Dimethylhexane (
) is a chiral alkane often encountered as a racemic mixture in industrial solvents. Its branched

structure results in lower intermolecular London dispersion forces compared to n-octane,
leading to distinct volatility and density profiles essential for liquid-liquid extraction modeling.
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Figure 1: Structural Representation of 2,4-Dimethylhexane
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Critical & Phase Transition Properties

Figure 1: Carbon Backbone Connectivity of 2,4-Dimethylhexane
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The critical point represents the limit of the vapor-liquid coexistence curve.[2] Accurate

and

values are non-negotiable for tuning supercritical fluid chromatography (SFC) methods or
calibrating EOS models like Peng-Robinson.

. Method/Sourc
Property Symbol Value Unit
e
o . Ebulliometry [1,
Boiling Point 382.15 (109.[1]0) K (°C) 2]
Critical Pulse-heating [3,
5535+ 0.5 K
Temperature 4]
- Calculated/Obser
Critical Pressure 2.52 (24.[1]9) MPa (atm)
ved [3, 5]
Critical Density 2.12+0.04 mol/L Daubert [3]
o _ Pycnometry at
Liquid Density 0.701 g/mL
25°C [2]
Refractive Index 1.395 - Refractometry [2]
© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b7779917/docs?utm_src=pdf-body#thermodynamic-properties-of-2-4-dimethylhexane-nist-data
https://www.benchchem.com/product/b7779917/docs?utm_src=pdf-body-img#thermodynamic-properties-of-2-4-dimethylhexane-nist-data
https://www.wecanfigurethisout.org/ENERGY/Web_notes/Electrochemical/Hydrogen_Economy_Supporting_Files/Critical%20Temperatures%20and%20Pressures%20for%20some%20Common%20Substances%20-%20Engineering%20Toolbox.pdf
https://old.vscht.cz/fch/cz/pomucky/fchab/S.html
https://old.vscht.cz/fch/cz/pomucky/fchab/S.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Technical Insight: The critical temperature of 553.5 K indicates that 2,4-dimethylhexane
remains stable in the liquid phase well beyond standard pharmaceutical processing
temperatures, making it a robust non-polar solvent for high-temperature recrystallization

screening.

Thermochemical Profile

Energy values derived from combustion calorimetry provide the baseline for calculating heats
of formation. These values are pivotal when assessing the thermodynamic stability of the
isomer relative to linear alkanes.

Property Symbol Value Uncertainty  Unit Reference
Enthalpy of Prosen &

_ -5463.5 +1.0 kJ/mol o
Combustion Rossini [6]
Enthalpy of Prosen &

) -257.2 +1.1 kJ/mol o
Formation Rossini [6]
Enthalpy of Osborne &

o 37.8 +0.1 kJ/mol o
Vaporization Ginnings [7]

Mechanistic Note: The relatively lower magnitude of

compared to n-octane (41.5 kJ/mol) confirms that the globular, branched shape of 2,4-
dimethylhexane reduces surface area for van der Waals interactions, directly correlating to its
lower boiling point.

Vapor-Liquid Equilibrium (VLE)

For process engineering (e.g., solvent stripping), the relationship between vapor pressure (

) and temperature (
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) is modeled using the Antoine Equation: [1]

Parameters (Range: 246 - 383 K):

A: 3.98854[1][3]

B: 1292.707[1][3]

C: -57.97[1][3]

Note: P in bar, T in Kelvin. [8]

Experimental Methodologies & Validation

To ensure data integrity (Trustworthiness), one must understand the generation of these
values. The following workflow illustrates the rigorous experimental path from pure substance
to validated thermodynamic property.

Figure 2: Thermodynamic Property Determination Workflow
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Figure 2: Experimental Workflow for Thermodynamic Data Validation
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Protocol Highlights:

¢ Combustion Calorimetry: The sample is burned in excess oxygen within a rigid steel bomb.
[1] The heat released is measured against a benzoic acid standard. Critical Control:
Washburn corrections must be applied to account for standard states of combustion products

(
gas,
liquid).

o Ebulliometry: Boiling points are measured at controlled sub-atmospheric pressures.[1] This
dataset generates the Antoine constants, allowing for the extrapolation of
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via the Clausius-Clapeyron relation.

Applications in Drug Development

While 2,4-dimethylhexane is not an AP, its thermodynamic profile serves two distinct roles in
pharmaceutical R&D:

 Partition Coefficient Modeling (

): In silico models (e.g., COSMO-RS) use the experimental heat of vaporization and liquid
density of branched alkanes to parameterize the non-polar phase in partition coefficient
calculations.[1] Accurate input data for 2,4-dimethylhexane improves the prediction of
lipophilicity for drug candidates with complex alkyl chains.

e Residual Solvent Analysis (GC-Headspace): As a Class 3 solvent isomer (low toxicity but
regulated), it may appear as an impurity in hexane-based extractions.[1] The Antoine
parameters provided above are essential for calculating the specific static headspace
concentration at equilibrium, ensuring accurate quantification during QC release testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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